Cas no 26791-97-9 (Benzo[b]thiophene-2-carboxylicacid, 3-methoxy-5-nitro-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylicacid, 3-methoxy-5-nitro-, methyl ester
• CAS No: 26791-97-9
• MF: C₁₁H₉NO₅S
• MW: 267.257861852646
• CID: 279452
• PubChem ID: 21517068
• Update Time: 2025-04-19

Benzo[b]thiophene-2-carboxylicacid, 3-methoxy-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 3-methoxy-5-nitro-, methyl ester
• methyl 3-methoxy-5-nitro-2H-1-benzothiophene-3-carboxylate
• methyl 3-methoxy-5-nitro-2H-benzothiophene-3-carboxylate
• Methyl 3-methoxy-5-nitrobenzo(b)thiophene-3-carboxylate
• EINECS 248-010-6
• 26791-97-9
• SCHEMBL11794818

• Inchi： 1S/C11H9NO5S/c1-16-9-7-5-6(12(14)15)3-4-8(7)18-10(9)11(13)17-2/h3-5H,1-2H3
• InChI Key： GNOXOWDFSAFCMR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=C(C=CC1=2)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 269.03583
• Monoisotopic Mass: 267.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.42
• Boiling Point: 389°Cat760mmHg
• Flash Point: 189.1°C
• Refractive Index: 1.61
• PSA: 78.67